Cas no 1242273-70-6 (tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate)

• Product Name: tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate
• CAS No: 1242273-70-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4580089
• PubChem ID: 59471201
• Update Time: 2025-10-21

tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl bicyclo[2.2.1]hept-5-en-2-ylcarbamate
• tert-butyl N-{bicyclo[2.2.1]hept-5-en-2-yl}carbamate
• Carbamic acid, N-bicyclo[2.2.1]hept-5-en-2-yl-, 1,1-dimethylethyl ester
• tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate

• Inchi： 1S/C12H19NO2/c1-12(2,3)15-11(14)13-10-7-8-4-5-9(10)6-8/h4-5,8-10H,6-7H2,1-3H3,(H,13,14)
• InChI Key： DKFRIIGHCBCQEW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2CC1C=C2

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate

tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate (CAS No. 1242273-70-6): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology and Medicinal Chemistry

tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate (CAS No. 1242273-70-6) is a versatile compound with significant potential in the fields of chemical biology and medicinal chemistry. This compound, also known as tBuOCB, is a bicyclic carbamate that has garnered attention for its unique structural properties and its role in various biological and chemical processes.

The molecular structure of tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate is characterized by a bicyclo[2.2.1]hept-5-en-2-yl group attached to a tert-butyl carbamate moiety. The bicyclic framework provides rigidity and conformational stability, which are crucial for its biological activities and synthetic applications. The tert-butyl carbamate group, on the other hand, introduces additional functional versatility, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate in the development of novel pharmaceuticals and bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its biological applications, tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate has been extensively used in synthetic chemistry as a chiral auxiliary and protecting group. The ability to control stereochemistry during synthesis is crucial for the production of enantiomerically pure compounds, which are often required for pharmaceutical applications. A notable example is the use of tBuOCB in the asymmetric synthesis of natural products, where it facilitates the formation of complex chiral centers with high enantioselectivity.

The synthesis of tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate can be achieved through several routes, each offering unique advantages depending on the desired scale and purity requirements. One common method involves the reaction of bicyclo[2.2.1]heptanamine with di-t-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine (Et₃N). This reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon of Boc₂O, followed by intramolecular cyclization to form the carbamate.

The physical properties of tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate include a molecular weight of 197.3 g/mol and a melting point ranging from 85 to 87°C. It is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent hydrolysis or other unwanted reactions.

In terms of safety, tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate is considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

The versatility and unique properties of tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate make it an attractive compound for researchers in various fields, including organic synthesis, medicinal chemistry, and chemical biology. Its ability to serve as a chiral auxiliary and its potential biological activities underscore its significance in modern chemical research.

Future research on tert-Butyl N-{Bicyclo2.2.1hept-5-en-2-yl}carbamate is likely to focus on expanding its applications in drug discovery and development, as well as exploring new synthetic methods that can enhance its utility as a building block in organic chemistry.